Cas no 1306603-70-2 (6-bromo-2,3-dihydro-1H-isoindol-5-amine)

• Product Name: 6-bromo-2,3-dihydro-1H-isoindol-5-amine
• CAS No: 1306603-70-2
• MF: C₈H₉BrN₂
• MW: 213.074460744858
• CID: 4587172
• Update Time: 2025-05-20

6-bromo-2,3-dihydro-1H-isoindol-5-amine Chemical and Physical Properties

Names and Identifiers

• 6-bromo-2,3-dihydro-1H-isoindol-5-amine

• Inchi： 1S/C8H9BrN2/c9-7-1-5-3-11-4-6(5)2-8(7)10/h1-2,11H,3-4,10H2
• InChI Key： WZLBPYWHULGMJR-UHFFFAOYSA-N
• SMILES： C1C2=C(C=C(N)C(Br)=C2)CN1

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 317.5±42.0 °C at 760 mmHg
• Flash Point: 145.8±27.9 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

6-bromo-2,3-dihydro-1H-isoindol-5-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 6-bromo-2,3-dihydro-1H-isoindol-5-amine

Comprehensive Overview of 6-bromo-2,3-dihydro-1H-isoindol-5-amine (CAS No. 1306603-70-2)

6-bromo-2,3-dihydro-1H-isoindol-5-amine (CAS No. 1306603-70-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound belongs to the isoindoline family, characterized by a fused benzene and pyrrolidine ring system. The presence of a bromine substituent at the 6-position and an amine group at the 5-position makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for 6-bromo-2,3-dihydro-1H-isoindol-5-amine has increased, particularly in the field of drug discovery and medicinal chemistry. Researchers are exploring its potential as a building block for small-molecule inhibitors, which are crucial in targeting specific enzymes or receptors involved in diseases such as cancer and neurodegenerative disorders. Its structural motif is also relevant in the development of PET radiotracers, a hot topic in diagnostic imaging.

One of the most frequently asked questions about CAS No. 1306603-70-2 revolves around its synthetic routes. The compound can be synthesized through multi-step organic reactions, including bromination and reductive amination, starting from commercially available precursors. Its purity and stability are critical for downstream applications, prompting discussions about analytical methods like HPLC and NMR for quality control.

The pharmacological potential of 6-bromo-2,3-dihydro-1H-isoindol-5-amine is another area of interest. Recent studies suggest its derivatives may modulate GPCRs (G-protein-coupled receptors), a key target class in modern therapeutics. This aligns with the growing trend of precision medicine, where researchers seek tailored solutions for patient-specific conditions.

From an industrial perspective, scalability and cost-effectiveness are critical considerations for CAS No. 1306603-70-2. Innovations in green chemistry and catalytic processes are being explored to optimize its production while minimizing environmental impact. This resonates with the global push toward sustainable manufacturing, a topic widely searched in academic and industrial circles.

In summary, 6-bromo-2,3-dihydro-1H-isoindol-5-amine (CAS No. 1306603-70-2) is a compound of high relevance in contemporary research. Its applications span drug development, diagnostic imaging, and material science, making it a subject of ongoing exploration. As scientific advancements continue, this compound is likely to play an even more prominent role in addressing unmet medical and technological needs.